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Compound of Interest

Compound Name: SJFα

Cat. No.: B610857 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of SJFα, a potent and selective p38α PROTAC® degrader. Adherence to these

guidelines, in conjunction with institutional and local regulations, is critical for maintaining a

safe research environment.

Key Characteristics of SJFα
Understanding the fundamental properties of SJFα is the first step toward its safe handling and

disposal. Below is a summary of its key technical data.

Property Value Source

Molecular Weight 1120.28 g/mol [1]

Formula C₅₉H₆₇F₂N₇O₁₁S [1]

Purity ≥98% (HPLC) [1]

Solubility Soluble to 100 mM in DMSO [1]

Storage Store at -20°C [1]

CAS Number 2254609-27-1 [1]
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Immediate Safety and Handling Protocols
Before beginning any disposal procedure, it is crucial to be equipped with the appropriate

personal protective equipment (PPE) and to be aware of the immediate actions to take in case

of accidental exposure.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Body Protection: A lab coat is mandatory. For larger spills, additional protective clothing may

be necessary.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

respirator may be required.

In Case of Accidental Release:

Evacuate: Clear the immediate area of all personnel.

Ventilate: Ensure the area is well-ventilated.

Contain: For spills, use an absorbent, inert material (e.g., vermiculite, sand) to contain the

substance.

Clean-Up: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste.

Decontaminate: Clean the spill area thoroughly.

Step-by-Step Disposal Procedures for SJFα
The proper disposal of SJFα depends on its form (solid or solution) and the quantity to be

discarded. Always consult your institution's Environmental Health and Safety (EHS) department

for specific guidelines.
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Disposal of Solid SJFα
Waste Collection:

Place solid SJFα waste into a clearly labeled, sealed container. The label should include

the chemical name ("SJFα"), the quantity, and the date.

Waste Segregation:

Store the container in a designated hazardous waste accumulation area, segregated from

incompatible materials.

EHS Notification:

Contact your institution's EHS department to arrange for the collection and disposal of the

chemical waste.

Disposal of SJFα in Solution (e.g., in DMSO)
Waste Collection:

Collect all liquid waste containing SJFα in a dedicated, leak-proof, and clearly labeled

hazardous waste container. The label should specify all components of the solution (e.g.,

"SJFα in DMSO") and their approximate concentrations.

Avoid Drain Disposal:

Do not dispose of SJFα solutions down the drain. Organic solvents like DMSO and potent

bioactive molecules like SJFα can harm aquatic life and interfere with wastewater

treatment processes.

Storage and Segregation:

Store the liquid waste container in a designated hazardous waste area, away from drains

and incompatible chemicals.

EHS Pick-up:
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Arrange for the disposal of the liquid hazardous waste through your institution's EHS

department.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of SJFα
waste.

SJFα Disposal Decision Workflow

Start: SJFα Waste Generated

Identify Waste Form

Solid SJFα Waste

Solid

SJFα Solution (e.g., in DMSO)

Liquid

Collect in Labeled, Sealed Container for Solids Collect in Labeled, Leak-Proof Container for Liquids

Segregate in Designated Hazardous Waste Area

Contact Environmental Health & Safety (EHS) for Disposal

Click to download full resolution via product page

Caption: Workflow for the safe disposal of SJFα.
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This guide is intended to provide a framework for the safe disposal of SJFα. It is not a

substitute for the specific protocols and regulations of your institution. Always prioritize safety

and consult with your EHS department to ensure full compliance and protection of yourself,

your colleagues, and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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